Cas no 1807121-22-7 (3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile)

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile is a specialized heterocyclic compound featuring a difluoromethyl group, a hydroxyl substituent, and a nitropyridine core with an acetonitrile side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups, such as the nitro and difluoromethyl moieties, enhances its utility in nucleophilic substitution and cyclization reactions. The hydroxyl group offers additional functionalization potential, while the acetonitrile side chain provides versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in the development of biologically active compounds, particularly in the synthesis of fluorinated pyridine derivatives.

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile structure

1807121-22-7 structure

Product Name:3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile

CAS No:1807121-22-7

MF:C₈H₅F₂N₃O₃

MW:229.140408277512

CID:4888644

Update Time:2025-11-06

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile
- Inchi： 1S/C8H5F2N3O3/c9-7(10)4-3-6(14)5(1-2-11)12-8(4)13(15)16/h3,7,14H,1H2
- InChI Key： VPYKSCJYZXIOJP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(CC#N)=NC=1[N+](=O)[O-])O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 311
XLogP3: 1
Topological Polar Surface Area: 103

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028299-250mg	3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile	1807121-22-7	95%	250mg	$1,029.00	2022-03-31
Alichem	A029028299-500mg	3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile	1807121-22-7	95%	500mg	$1,600.75	2022-03-31
Alichem	A029028299-1g	3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile	1807121-22-7	95%	1g	$2,923.95	2022-03-31

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile Related Literature

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Additional information on 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile (CAS No. 1807121-22-7)

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile (CAS No. 1807121-22-7) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the nitropyridine family, characterized by its unique structural features, including a difluoromethyl group and a hydroxy substituent. These functional groups contribute to its reactivity and potential applications in various industrial and scientific domains.

The compound's molecular structure, C8H5F2N3O3, combines a pyridine ring with a nitro group at the 2-position, a hydroxy group at the 5-position, and a difluoromethyl group at the 3-position. The presence of the acetonitrile moiety at the 6-position further enhances its versatility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in biomedical research and crop protection. The difluoromethyl group, in particular, is known for its ability to improve the metabolic stability and bioavailability of pharmaceutical candidates. This has led to increased searches for compounds like 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile in academic and industrial databases.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its purity and structural integrity. Additionally, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it a preferred choice for laboratory experiments.

The compound's potential applications extend to the development of antimicrobial agents and herbicides, aligning with current trends in sustainable agriculture and antibiotic resistance research. Its nitro and hydroxy groups enable interactions with biological targets, making it a candidate for further investigation in drug design. Moreover, its fluorine content is of interest to researchers exploring fluorine chemistry, a rapidly growing field due to the unique properties imparted by fluorine atoms.

From an SEO perspective, keywords such as "nitropyridine derivatives", "difluoromethyl compounds", and "pyridine acetonitrile synthesis" are highly relevant to this topic. These terms reflect the compound's niche yet critical role in modern chemistry. As the scientific community continues to explore green chemistry and eco-friendly synthesis methods, compounds like 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile are likely to remain at the forefront of innovation.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetonitrile (CAS No. 1807121-22-7) represents a fascinating intersection of organic chemistry, pharmaceutical research, and agrochemical development. Its unique structural attributes and potential applications make it a valuable subject of study for researchers worldwide. As interest in fluorinated heterocycles and nitroaromatics grows, this compound is poised to play a pivotal role in advancing scientific knowledge and industrial applications.